Cas no 945450-45-3 (4-(2,4-dimethoxyphenyl)methylpiperidine)

• Product Name: 4-(2,4-dimethoxyphenyl)methylpiperidine
• CAS No: 945450-45-3
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 6072354
• PubChem ID: 62800647
• Update Time: 2025-06-08

4-(2,4-dimethoxyphenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-dimethoxyphenyl)methylpiperidine
• 4-[(2,4-dimethoxyphenyl)methyl]piperidine
• AKOS012095468
• 945450-45-3
• EN300-1870490

• Inchi： 1S/C14H21NO2/c1-16-13-4-3-12(14(10-13)17-2)9-11-5-7-15-8-6-11/h3-4,10-11,15H,5-9H2,1-2H3
• InChI Key： FDIWELAXPXPJQB-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1CC1CCNCC1)OC

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 4-(2,4-dimethoxyphenyl)methylpiperidine

Introduction to 4-(2,4-Dimethoxyphenyl)methylpiperidine (CAS No. 945450-45-3)

4-(2,4-Dimethoxyphenyl)methylpiperidine, with the CAS number 945450-45-3, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 4-(2,4-dimethoxyphenyl)methylpiperidine make it a valuable candidate for various drug development initiatives.

The chemical structure of 4-(2,4-dimethoxyphenyl)methylpiperidine consists of a piperidine ring substituted with a 2,4-dimethoxyphenylmethyl group. The presence of the methoxy groups on the phenyl ring imparts significant electronic and steric effects, which can influence the compound's pharmacological properties. These properties include its ability to interact with specific receptors and enzymes, making it a promising lead compound for drug discovery.

Recent studies have highlighted the potential of 4-(2,4-dimethoxyphenyl)methylpiperidine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic activities. The mechanism of action involves the modulation of inflammatory cytokines and the inhibition of pain signaling pathways, making it a potential candidate for the treatment of chronic inflammatory conditions and pain management.

In addition to its anti-inflammatory properties, 4-(2,4-dimethoxyphenyl)methylpiperidine has also been investigated for its neuroprotective effects. A study conducted by researchers at the University of California, Los Angeles (UCLA) demonstrated that this compound can protect neuronal cells from oxidative stress and apoptosis. These findings suggest that 4-(2,4-dimethoxyphenyl)methylpiperidine may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 4-(2,4-dimethoxyphenyl)methylpiperidine is another area of active research. Studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical development. Ongoing clinical trials are evaluating the safety and efficacy of 4-(2,4-dimethoxyphenyl)methylpiperidine in various disease models.

The synthetic route to produce 4-(2,4-dimethoxyphenyl)methylpiperidine is well-established and can be efficiently scaled up for commercial production. The synthesis typically involves the reaction of 2,4-dimethoxybenzaldehyde with piperidine in the presence of a suitable reducing agent. This process yields high purity product with consistent quality, ensuring its suitability for pharmaceutical applications.

In conclusion, 4-(2,4-dimethoxyphenyl)methylpiperidine (CAS No. 945450-45-3) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.